tert-Butyl (S)-5-bromo-4-(bromomethyl)-6-(2-chloro-4-fluorophenyl)-2-(thiazol-2-yl)pyrimidine-1(6H)-carboxylate
Catalog No.
S16160046
CAS No.
M.F
C19H17Br2ClFN3O2S
M. Wt
565.7 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
tert-Butyl (S)-5-bromo-4-(bromomethyl)-6-(2-chloro-4-fluorophenyl)-2-(thiazol-2-yl)pyrimidine-1(6H)-carboxylate
IUPAC Name
tert-butyl (4S)-5-bromo-6-(bromomethyl)-4-(2-chloro-4-fluorophenyl)-2-(1,3-thiazol-2-yl)-4H-pyrimidine-3-carboxylate
Molecular Formula
C19H17Br2ClFN3O2S
Molecular Weight
565.7 g/mol
InChI
InChI=1S/C19H17Br2ClFN3O2S/c1-19(2,3)28-18(27)26-15(11-5-4-10(23)8-12(11)22)14(21)13(9-20)25-16(26)17-24-6-7-29-17/h4-8,15H,9H2,1-3H3/t15-/m0/s1
InChI Key
DDXLYRZAHNXCJZ-HNNXBMFYSA-N
Canonical SMILES
CC(C)(C)OC(=O)N1C(C(=C(N=C1C2=NC=CS2)CBr)Br)C3=C(C=C(C=C3)F)Cl
Isomeric SMILES
CC(C)(C)OC(=O)N1[C@H](C(=C(N=C1C2=NC=CS2)CBr)Br)C3=C(C=C(C=C3)F)Cl
XLogP3
5.4
Hydrogen Bond Acceptor Count
6
Exact Mass
564.90603 g/mol
Monoisotopic Mass
562.90808 g/mol
Heavy Atom Count
29
Dates
Modify: 2024-08-15
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